3-[(1,1,1,3,3,3-Hexafluoropropan-2-yl)oxy]prop-1-ene

• IUPAC Name: 1,1,1,3,3,3-hexafluoro-2-prop-2-enoxypropane
• InChI: InChI=1S/C6H6F6O/c1-2-3-13-4(5(7,8)9)6(10,11)12/h2,4H,1,3H2
• InChI Key: VDCRSUUXCAHZSF-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(C(F)(F)F)C(F)(F)F
• Molecular Formula: C6H6F6O
• DSSTOX Substance ID: DTXSID00613735
• Molecular Weight: 208.10 g/mol
• CAS RN: 150771-44-1

Description

3-[(1,1,1,3,3,3-Hexafluoropropan-2-yl)oxy]prop-1-ene is a fluorinated olefin that has gained significant attention in the scientific community due to its unique properties and potential applications. It is also known as HFO-1234ze(E) and is a clear, colorless liquid that is soluble in water and has a low toxicity profile.

Scientific Research Applications

Oxidation and Combustion Reactions of Unsaturated Hydrocarbons

Research on kinetic models for the formation and degradation of unsaturated hydrocarbons at high temperatures has implications for understanding the chemical behavior of similar compounds. These models, derived from oxidation and combustion reactions, are crucial for various applications, including energy production and materials science (Battin‐Leclerc, 2002).

Downstream Processing of Biologically Produced Chemicals

The compound's relevance to the downstream processing of biologically produced chemicals, such as 1,3-propanediol and 2,3-butanediol, is underscored by research focusing on the separation and purification of these diols from fermentation broths. This area is critical for reducing production costs and improving efficiency in biotechnological applications (Xiu & Zeng, 2008).

Catalytic Synthesis of Oxygenated Fuels

The catalytic synthesis of polyoxymethylene dimethyl ethers, which are promising oxygenated fuels for diesel engines, highlights the importance of research into efficient catalysts and processes for the production of environmentally friendly fuels. Such studies pave the way for reducing hazardous emissions and improving air quality (Baranowski, Bahmanpour, & Kröcher, 2017).

Environmental Safety of Fluorinated Alternatives

Investigations into the environmental safety of novel fluorinated alternatives, including compounds related to the one , are essential for assessing their impact on human health and ecosystems. These studies provide insights into the persistence, bioaccumulation, and toxicity of such compounds, guiding the development of safer chemicals (Wang et al., 2019).

Removal of Environmental Pollutants

Research on the removal of specific perfluoroalkyl substances from aqueous solutions illustrates the ongoing efforts to address pollution and environmental safety concerns associated with such compounds. This includes exploring novel treatment technologies to effectively eliminate these persistent chemicals from water resources (Vakili et al., 2021).

Mechanism of Action

Target of Action

It is structurally related to 1,1,1,3,3,3-hexafluoro-2-propanol , which is known to be a solution-phase peptide chemistry solvent

Mode of Action

1,1,1,3,3,3-hexafluoro-2-propanol, a related compound, facilitates friedel–crafts-type reactions, using covalent reagents in the absence of a lewis acid catalyst . It also enhances the efficiency of rhodium (I)-catalyzed [4+2] intramolecular cycloaddition of ether-tethered alkynyl dienes and [5+2] cycloaddition of alkynyl vinylcyclopropanes .

Biochemical Pathways

1,1,1,3,3,3-hexafluoro-2-propanol, a related compound, is known to catalyze the epoxidation of cyclooctene and 1-octene with hydrogen peroxide

Result of Action

Related compounds like tris[(1,1,1,3,3,3-hexafluoropropan-2-yl)oxy]silane are used to silylate the c-terminus of unprotected amino acids and peptides, allowing for coupling with n-silylated amino acids and peptides to form discrete peptide bonds